molecular formula C6H10N2O4 B15368616 3,4-Dinitrohex-3-ene CAS No. 53684-54-1

3,4-Dinitrohex-3-ene

Cat. No.: B15368616
CAS No.: 53684-54-1
M. Wt: 174.15 g/mol
InChI Key: KQIWPQXBIFDSMD-UHFFFAOYSA-N
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Description

3,4-Dinitrohex-3-ene is a useful research compound. Its molecular formula is C6H10N2O4 and its molecular weight is 174.15 g/mol. The purity is usually 95%.
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Properties

CAS No.

53684-54-1

Molecular Formula

C6H10N2O4

Molecular Weight

174.15 g/mol

IUPAC Name

3,4-dinitrohex-3-ene

InChI

InChI=1S/C6H10N2O4/c1-3-5(7(9)10)6(4-2)8(11)12/h3-4H2,1-2H3

InChI Key

KQIWPQXBIFDSMD-UHFFFAOYSA-N

Canonical SMILES

CCC(=C(CC)[N+](=O)[O-])[N+](=O)[O-]

Origin of Product

United States

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